molecular formula C15H16N2O3 B8377138 2-amino-N-(4-methoxy-phenyl)-3-methoxy-benzamide

2-amino-N-(4-methoxy-phenyl)-3-methoxy-benzamide

Cat. No.: B8377138
M. Wt: 272.30 g/mol
InChI Key: BHUNLSOMPQHBAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-amino-N-(4-methoxy-phenyl)-3-methoxy-benzamide is a useful research compound. Its molecular formula is C15H16N2O3 and its molecular weight is 272.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H16N2O3

Molecular Weight

272.30 g/mol

IUPAC Name

2-amino-3-methoxy-N-(4-methoxyphenyl)benzamide

InChI

InChI=1S/C15H16N2O3/c1-19-11-8-6-10(7-9-11)17-15(18)12-4-3-5-13(20-2)14(12)16/h3-9H,16H2,1-2H3,(H,17,18)

InChI Key

BHUNLSOMPQHBAR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)C2=C(C(=CC=C2)OC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 27.17 g (0.141 mol) of 8-methoxyisatoic anhydride in 200 mL of ethanol was added a catalytic amount of 4-dimethylaminopyridine and 350 mL of a 1M solution containing 43.0 g (0.350 mol) of p-anisidine. The reaction mixture was stirred and heated under reflux overnight. The reaction flask was then chilled on ice. The precipitate that formed was collected by vacuum filtration and amounted to 34.7 g. An analytical sample (mp 168-169° C.) was obtained by recrystallization from ethanol.
Quantity
27.17 g
Type
reactant
Reaction Step One
[Compound]
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solution
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0 (± 1) mol
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reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
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0 (± 1) mol
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catalyst
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Quantity
43 g
Type
reactant
Reaction Step Two

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